Cas no 183321-86-0 (Desmethyl Erlotinib)

• Product Name: Desmethyl Erlotinib
• CAS No: 183321-86-0
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• MDL: MFCD09841129
• CID: 830227
• PubChem ID: 10317566
• Update Time: 2025-04-19

Desmethyl Erlotinib Chemical and Physical Properties

Names and Identifiers

• osi-420
• Cp 373420
• OSI-420, Free Base (Desmethyl Erlotinib)
• 2-({4-[(3-Ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl }oxy)ethanol
• OSI-420 (DESMETHYL ERLOTINIB,CP-473420)
• 2-[[4-[(3-Ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]ethanol
• OSI-420 (free base)
• ROSCOVITINE(CVC202)
• Erlotinib impurity J
• Erlotinib iMpurity H
• Erlotinib impurity N
• 6-O-Desmethyl Erlotinib 1
• Erlotinib O-DesMethyl Metabolite
• Desmethyl Erlotinib (CP-473420, OSI-420)
• Desmethyl Erlotinib
• CS-0003183
• AB01274806-01
• BCPP000136
• AKOS025289326
• Erlotinib, 6-O-Desmethyl-
• UNII-X78J9Z28DQ
• SCHEMBL1507409
• BRD-K73309154-003-02-8
• OSI-420 FREE BASE
• Erlotinib metabolite M14
• J-011737
• AB01274806_02
• 2-((4-((3-Ethynylphenyl)amino)-7-(2-methoxyethoxy)quinazolin-6-yl)oxy)ethanol
• NCGC00346578-01
• HY-13256A
• BCP9001036
• Ethanol, 2-((4-((3-ethynylphenyl)amino)-7-(2-methoxyethoxy)-6-quinazolinyl)oxy)-
• EX-A064-1
• 183321-86-0
• 183321-86-0 pound>>183320-51-6
• OSI 420
• OSI420
• 2-({4-[(3-ETHYNYLPHENYL)AMINO]-7-(2-METHOXYETHOXY)QUINAZOLIN-6-YL}OXY)ETHANOL
• CP-373420
• Ethanol, 2-[[4-[(3-ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]-
• CHEMBL3186743
• MS-26201
• 2-[4-(3-ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxyethanol
• SDCCGSBI-0654400.P002
• 2-(4-(3-Ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl)oxyethanol
• X78J9Z28DQ
• 2-(4-(3-ethynylphenylamino)-7-(2-methoxyethoxy)quinazolin-6-yloxy)ethanol
• BCP02398

• MDL： MFCD09841129
• Inchi： 1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(27-8-7-25)20(28-10-9-26-2)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)
• InChI Key： KOQIAZNBAWFSQM-UHFFFAOYSA-N
• SMILES： O(CCOC)C1=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=C1OCCO

Computed Properties

• Exact Mass: 379.15333
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.30
• Melting Point: 140-142°C
• Boiling Point: 572.8°C at 760 mmHg
• Flash Point: 300.2°C
• Refractive Index: 1.644
• PSA: 85.73
• LogP: 2.82400

Desmethyl Erlotinib Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines